Cas no 55142-10-4 (Ethanone,1-(2-amino-1H-benzimidazol-1-yl)-)
55142-10-4 structure
Product Name:Ethanone,1-(2-amino-1H-benzimidazol-1-yl)-
CAS No:55142-10-4
MF:C9H9N3O
MW:175.187261343002
CID:377516
PubChem ID:323842
Update Time:2025-04-19
Ethanone,1-(2-amino-1H-benzimidazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-amino-1H-benzimidazol-1-yl)-
- 1-(2-aminobenzimidazol-1-yl)ethanone
- 1H-Benzimidazol-2-amine,1-acetyl-(9CI)
- 1-Acetyl-2-amino-benzimidazol
- 1-acetyl-2-aminobenzimidazole
- AC1L89H5
- HMS1422G12
- IFLab1_003664
- NSC286700
- Oprea1_472650
- STL281508
- 55142-10-4
- ST50113440
- DTXSID30314647
- SDCCGMLS-0065485.P001
- 1-(2-Amino-1H-benzo[d]imidazol-1-yl)ethan-1-one
- AKOS002238287
- (N-acetyl)-2-aminobenzimidazole
- IDI1_009771
- NSC-286700
-
- Inchi: 1S/C9H9N3O/c1-6(13)12-8-5-3-2-4-7(8)11-9(12)10/h2-5H,1H3,(H2,10,11)
- InChI Key: ORKAXQUWISLPHR-UHFFFAOYSA-N
- SMILES: O=C(C)N1C(N)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 175.07467
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 60.9Ų
Experimental Properties
- PSA: 60.91
- LogP: 1.85980
Ethanone,1-(2-amino-1H-benzimidazol-1-yl)- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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